Cas no 19281-10-8 (Benzeneacetamide,N-methyl-3-nitro-)

Benzeneacetamide,N-methyl-3-nitro- structure
19281-10-8 structure
Product Name:Benzeneacetamide,N-methyl-3-nitro-
CAS No:19281-10-8
MF:C9H10N2O3
MW:194.187302112579
CID:2920830
Update Time:2023-08-10

Benzeneacetamide,N-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide,N-methyl-3-nitro-
    • N-methyl-2-(3-nitrophenyl)acetamide
    • Inchi: 1S/C9H10N2O3/c1-10-9(12)6-7-3-2-4-8(5-7)11(13)14/h2-5H,6H2,1H3,(H,10,12)
    • InChI Key: AOZUATNZXGQECR-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=C(C=1)[N+](=O)[O-])NC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.9
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